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Compound of Interest

Compound Name: ATP-13C10,15N5

Cat. No.: B12397513

For researchers, scientists, and drug development professionals, ensuring the safe and
effective handling of specialized reagents like ATP-13C10,15N5 is paramount. This document
provides a comprehensive guide to the personal protective equipment (PPE), operational
procedures, and disposal of ATP-13C10,15N5, a non-radioactive, stable isotope-labeled
compound. Adherence to these guidelines will safeguard laboratory personnel and maintain the
integrity of your experiments.

Personal Protective Equipment (PPE)

While ATP-13C10,15N5 and similar stable isotope-labeled compounds are not classified as
hazardous, standard laboratory best practices for chemical handling should always be
observed. The following table summarizes the required PPE.
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PPE Category Item Specification

Standard laboratory coat to
Body Protection Lab Coat protect clothing and skin from

potential splashes.

ANSI Z87.1-compliant safety
Eye Protection Safety Glasses glasses with side shields are

the minimum requirement.

Nitrile gloves are

recommended to prevent
Hand Protection Disposable Gloves contamination of the sample

and protect the user from

incidental contact.[1]

Standard laboratory attire to
_ Long Pants & Closed-Toe _ _
General Attire protect against spills and
Shoes ]
physical hazards.[2]

Operational Plan: From Recelipt to Use

A systematic workflow is critical to prevent contamination and ensure the accurate use of ATP-
13C10,15N5. The following diagram and procedural steps outline the recommended
operational plan.
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Operational Workflow for ATP-13C10,15N5 Handling
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Operational Workflow for ATP-13C10,15N5 Handling
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Experimental Protocols:
e Receiving and Storage:

Upon receipt, visually inspect the packaging for any signs of damage or leakage.

[¢]

[¢]

Verify that the product details match the order specifications.

[e]

Log the compound into your laboratory's chemical inventory system.

For long-term stability, store the compound in a freezer at -20°C, protected from light.[3]

o

e Preparation for Use:

o Before use, allow the container to equilibrate to room temperature to prevent
condensation, which could compromise the sample.

o If the compound is in solid form, prepare solutions in a clean, designated area to avoid
cross-contamination. Use high-purity solvents and sterile equipment.

o To minimize freeze-thaw cycles, it is advisable to create single-use aliquots.
o Experimental Handling:
o Always wear the recommended PPE.

o Handle the compound in a clean environment, such as a laminar flow hood, to prevent

contamination.

o Use calibrated pipettes and sterile, disposable tips for accurate measurement and to avoid

introducing impurities.

Disposal Plan

Based on available safety data for similar compounds, ATP-13C10,15N5 is not classified as a
hazardous substance.[4][5] Therefore, disposal should follow standard laboratory procedures

for non-hazardous chemical waste.
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Disposal Procedure:
e Waste Collection:

o Collect all waste materials containing ATP-13C10,15N5, including unused solutions,
contaminated pipette tips, and empty vials, in a designated, clearly labeled waste
container.

e Disposal Route:

o Dispose of the collected waste through your institution's chemical waste management
program for non-hazardous materials.

o Do not dispose of the material down the drain or in regular trash unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

o Always consult your local EHS guidelines for specific disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12397513#personal-protective-equipment-for-
handling-atp-13c10-15n5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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